Cas no 933484-78-7 ((R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID)

• Product Name: (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID
• CAS No: 933484-78-7
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5229543
• Update Time: 2025-06-29

(R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID
• (2R)-2-(3-Chlorophenyl)thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylic acid, 2-(3-chlorophenyl)-, (4R)-

• Inchi： 1S/C10H10ClNO2S/c11-7-3-1-2-6(4-7)9-12-8(5-15-9)10(13)14/h1-4,8-9,12H,5H2,(H,13,14)
• InChI Key： ZIAXCRNTOFXJPM-UHFFFAOYSA-N
• SMILES： C1SC(C2C=CC=C(Cl)C=2)NC1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

(R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID Security Information

• Storage Condition：(BD599131)

Additional information on (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID

Chemical Profile of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID (CAS No. 933484-78-7)

(R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID, identified by the CAS number 933484-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidine class, which is well-known for its diverse pharmacological properties and applications in drug development. The presence of a chiral center at the carbon atom adjacent to the thiazolidine ring imparts unique stereochemical characteristics to this molecule, making it a valuable scaffold for designing enantiomerically pure drugs with enhanced therapeutic efficacy and reduced side effects.

The structural motif of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID consists of a thiazolidine core substituted with a 3-chlorophenyl group and a carboxylic acid moiety at the fourth position. This specific arrangement of functional groups makes the compound a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures. The carboxylic acid group provides a site for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically relevant derivatives. Additionally, the chloro substituent on the phenyl ring can participate in various chemical reactions, such as nucleophilic aromatic substitution, enhancing the compound's utility in medicinal chemistry.

In recent years, there has been growing interest in thiazolidine derivatives due to their potential biological activities. Studies have demonstrated that compounds featuring this scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The chiral nature of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID is particularly relevant in this context, as enantiopure compounds often exhibit distinct pharmacokinetic and pharmacodynamic profiles compared to their racemic counterparts. This has spurred research into developing efficient methods for the synthesis and resolution of chiral thiazolidines.

One of the most compelling aspects of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID is its role as a building block in drug discovery. The thiazolidine ring is a common pharmacophore in many approved drugs, including antibiotics and anticonvulsants. By modifying the substituents on this core structure, chemists can fine-tune the biological activity of derived compounds. For instance, recent studies have explored the use of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID in designing novel inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. These inhibitors have shown promising preclinical results, highlighting the compound's potential as a lead molecule.

The synthesis of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID presents both challenges and opportunities for synthetic chemists. The key step involves constructing the thiazolidine ring with high enantioselectivity to obtain the (R) enantiomer. Various synthetic routes have been reported, including cyclocondensation reactions between appropriate precursors under controlled conditions. Advances in catalytic methods, such as asymmetric hydrogenation and organocatalysis, have significantly improved the efficiency and scalability of these processes. These developments have made it feasible to produce enantiomerically pure thiazolidines on larger scales, facilitating their use in industrial applications.

The biological evaluation of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID has revealed intriguing interactions with biological targets. In particular, its ability to modulate enzyme activity has been extensively studied. For example, derivatives of this compound have been found to inhibit kinases and other enzymes implicated in cancer progression. The carboxylic acid group serves as a hydrogen bond acceptor or donor, enabling specific interactions with residues in protein active sites. Additionally, the 3-chlorophenyl moiety can engage in hydrophobic interactions or participate in π-stacking with aromatic residues, further contributing to binding affinity.

Computational studies have also played a crucial role in understanding the molecular interactions of (R)-2-(3-CHLORO-PHENYL)-THIAZOLIDINE-4-CARBOXYLIC ACID. Molecular docking simulations have been used to predict binding modes with target proteins and estimate binding affinities. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity. Furthermore, quantum mechanical calculations have provided insights into electronic properties and reactivity patterns, aiding in rational drug design.

The pharmaceutical industry has recognized the potential of thiazolidine derivatives like (R)-2-(3-CHLORO-PHENYL)-THIAZOLINe-4-CARBOXYLIC ACID as valuable assets for drug development pipelines. Several companies are actively exploring thiazolidines for treating neurological disorders, infectious diseases, and chronic conditions. The compound's structural features make it amenable to modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. By leveraging computational tools and high-throughput screening techniques, researchers are accelerating the discovery of novel therapeutic agents based on this scaffold.

In conclusion,(R)-2-(3-CHLORO-PHENYL)-THIAZOLINe-4-CARBOXYLIC ACID (CAS No. 933484-78-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate and lead molecule underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, (R)-2-(3-ChloroPhenyl)ThiaZolidineCarboxylic Acid is poised to remain at the forefront of medicinal chemistry innovation.